N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-cyclopentyl-2-[(4-methoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C15H22N2O4S/c1-17(11-15(18)16-12-5-3-4-6-12)22(19,20)14-9-7-13(21-2)8-10-14/h7-10,12H,3-6,11H2,1-2H3,(H,16,18)
• InChI Key: YOLISEQORNDZQM-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1CCCC1)S(=O)(=O)C2=CC=C(C=C2)OC

Description

N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide, also known as CPSB, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of N-substituted glycine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide is believed to work by binding to GABA receptors and modulating their activity. This results in an increase in the inhibitory effects of GABA, which can lead to a reduction in neuronal excitability. N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has also been found to inhibit the activity of pro-inflammatory enzymes, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been found to have various biochemical and physiological effects. It has been shown to increase the activity of GABA receptors, which can lead to a reduction in neuronal excitability. N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has also been found to inhibit the activity of pro-inflammatory enzymes, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide is its high purity and stability, which makes it suitable for use in lab experiments. It has also been found to have low toxicity, which is important for safety considerations. However, one limitation of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the study of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide. One area of research is the development of new derivatives of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide that may have improved activity or selectivity. Another area of research is the study of the potential use of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide in treating neurological and inflammatory diseases. Further studies are also needed to fully understand the mechanism of action of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide and its effects on the body.

Synthesis Methods

The synthesis of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide involves the reaction of cyclopentylamine with 4-methoxybenzenesulfonyl chloride and N-methyl glycine methyl ester. The resulting compound is then hydrolyzed to obtain N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide. This synthesis method has been optimized to achieve high yields and purity of N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide.

Scientific Research Applications

N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been found to have various applications in scientific research. It has been studied for its potential use as a modulator of GABA receptors, which are important neurotransmitters in the brain. N-cyclopentyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has also been found to have anti-inflammatory effects and has been studied for its potential use in treating inflammatory diseases.